Characteristic components in TCM Standards
  • DL-norvaline
    DL-norvaline
    • Cat. No.:
    • B147684
    • CAS No.:
    • 760-78-1
    • Molecular Formula:
    • C5H11NO2
    • Molecular Weight:
    • 117.15 g/mol
    Description
    2-aminopentanoic acid is an alpha-amino acid that is valeric acid which is substituted at position 2 by an amino group. It is functionally related to a valeric acid.
    DL-Norvaline has been reported in Arabidop...
    - +
  • 4-Methoxybenzoic Acid
    4-Methoxybenzoic Acid
    • Cat. No.:
    • B377111
    • CAS No.:
    • 100-09-4
    • Molecular Formula:
    • C8H8O3
    • Molecular Weight:
    • 152.15 g/mol
    Description
    4-methoxybenzoic acid is a methoxybenzoic acid substituted with a methoxy group at position C-4. It has a role as a plant metabolite. It is functionally related to a benzoic acid. It is a conjugate acid of a 4-m...
    - +
  • L-Menthyl acetate
    L-Menthyl acetate
    • Cat. No.:
    • B1212664
    • CAS No.:
    • 89-48-5
    • Molecular Formula:
    • C12H22O2
    • Molecular Weight:
    • 198.30 g/mol
    Description
    (-)-Menthyl acetate is a p-menthane monoterpenoid.
    L-Menthyl acetate has been reported in Juniperus oxycedrus with data available.
    - +
  • Elaidic Acid
    Elaidic Acid
    • Cat. No.:
    • B1212691
    • CAS No.:
    • 2027-47-6
    • Molecular Formula:
    • C18H34O2
    • Molecular Weight:
    • 282.5 g/mol
    Description
    Elaidic acid is a 9-octadecenoic acid and the trans-isomer of oleic acid. It has a role as a food component. It is a conjugate acid of an elaidate and an Octadec-9-enoic acid anion. It derives from a hydride of ...
    - +
  • Ethinylestradiol
    Ethinylestradiol
    • Cat. No.:
    • B1671402
    • CAS No.:
    • 57-63-6
    • Molecular Formula:
    • C20H24O2
    • Molecular Weight:
    • 296.4 g/mol
    Description
    Ethinylestradiol can cause cancer according to an independent committee of scientific and health experts.
    Ethinylestradiol is a fine white to creamy white powder. A synthetic steroid. Used in combination with...
    - +
  • Genistein
    Genistein
    • Cat. No.:
    • B1671435
    • CAS No.:
    • 446-72-0
    • Molecular Formula:
    • C15H10O5
    • Molecular Weight:
    • 270.24 g/mol
    Description
    Genistein is a 7-hydroxyisoflavone with additional hydroxy groups at positions 5 and 4'. It is a phytoestrogenic isoflavone with antioxidant properties. It has a role as an antineoplastic agent, a tyrosine kinas...
    - +
  • 2,5-Dihydroxybenzoic acid
    2,5-Dihydroxybenzoic acid
    • Cat. No.:
    • B1671441
    • CAS No.:
    • 490-79-9
    • Molecular Formula:
    • C7H6O4
    • Molecular Weight:
    • 154.12 g/mol
    Description
    2,5-dihydroxybenzoic acid is a dihydroxybenzoic acid having the two hydroxy groups at the 2- and 5-positions. It has a role as a MALDI matrix material, an EC 1.13.11.33 (arachidonate 15-lipoxygenase) inhibitor, ...
    - +
  • Geraniol
    Geraniol
    • Cat. No.:
    • B1671447
    • CAS No.:
    • 106-24-1
    • Molecular Formula:
    • C10H18O
    • Molecular Weight:
    • 154.25 g/mol
    Description
    Geraniol is a colorless to pale yellow oily liquid with a sweet rose odor. (NTP, 1992)
    Geraniol is a monoterpenoid consisting of two prenyl units linked head-to-tail and functionalised with a hydroxy group at...
    - +
  • DEHP (Standard)
    DEHP (Standard)
    • Cat. No.:
    • B3432700
    • CAS No.:
    • 15495-94-0
    • Molecular Formula:
    • C24H38O4
      C24H38O4
      C6H4(COOC8H17)2
    • Molecular Weight:
    • 390.6 g/mol
    Description
    Di(2-ethylhexyl) phthlate (DEHP) is a manufactured chemical that is commonly added to plastics to make them flexible. DEHP is a colorless liquid with almost no odor. DEHP is present in plastic products such as w...
    - +
  • Methyl Salicylate
    Methyl Salicylate
    • Cat. No.:
    • B3432716
    • CAS No.:
    • 90045-28-6
    • Molecular Formula:
    • C8H8O3
    • Molecular Weight:
    • 152.15 g/mol
    Description
    Methyl salicylate appears as colorless yellowish or reddish liquid with odor of wintergreen. (USCG, 1999)
    Methyl salicylate is a benzoate ester that is the methyl ester of salicylic acid. It has a role as a f...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img